2-(4-fluorophenyl)-N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-[4-(furan-2-yl)-1-methylimidazol-2-yl]ethyl]acetamide
• InChI: InChI=1S/C18H18FN3O2/c1-22-12-15(16-3-2-10-24-16)21-17(22)8-9-20-18(23)11-13-4-6-14(19)7-5-13/h2-7,10,12H,8-9,11H2,1H3,(H,20,23)
• InChI Key: MQOIASTVRMCZFL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1CCNC(=O)CC2=CC=C(C=C2)F)C3=CC=CO3
• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol

Description

2-(4-fluorophenyl)-N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H18FN3O2 and its molecular weight is 327.359. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• Coordination Complexes Construction: Pyrazole-acetamide derivatives, including those with imidazole motifs similar to the compound of interest, have been utilized in the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes demonstrated significant antioxidant activity in vitro, suggesting their potential application in developing antioxidant agents (Chkirate et al., 2019).

Fluorogenic Dyes and Chemical Sensing

• Fluorogenic Dyes Synthesis: Compounds with acetamide substituents and imidazole rings have been synthesized and proposed for use as fluorogenic dyes due to their bathochromic shifts in absorption and emission spectra. This suggests potential applications in chemical sensing and fluorescence-based imaging (Zaitseva et al., 2020).

Anticonvulsant Activities

• Development of Anticonvulsants: Research into alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, sharing structural similarities with the compound of interest, has shown outstanding activity in seizure models. This indicates potential applications in developing new anticonvulsant drugs (Kohn et al., 1993).

Antiprotozoal Agents

• Antiprotozoal Therapy: Dicationic imidazo[1,2-a]pyridines, related to the structure of the compound , have been synthesized and evaluated as antiprotozoal agents, showing high efficacy against protozoan infections. This research suggests potential applications in treating diseases caused by protozoan pathogens (Ismail et al., 2004).

Catalysis and Green Chemistry

• Catalysis: Studies have explored the use of imidazole-based acetamides as catalysts in alkene epoxidation, indicating the potential of similar compounds in catalysis and green chemistry applications (Serafimidou et al., 2008).